Cas no 866728-53-2 (7,8-dimethoxy-5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 7,8-dimethoxy-5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866728-53-2
• MF: C₂₆H₂₃N₃O₂
• MW: 409.479726076126
• CID: 6536045
• Update Time: 2025-11-04

7,8-dimethoxy-5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethoxy-5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline
• 7,8-dimethoxy-5-[(3-methylphenyl)methyl]-3-phenylpyrazolo[4,3-c]quinoline

• Inchi： 1S/C26H23N3O2/c1-17-8-7-9-18(12-17)15-29-16-21-25(19-10-5-4-6-11-19)27-28-26(21)20-13-23(30-2)24(31-3)14-22(20)29/h4-14,16H,15H2,1-3H3
• InChI Key： VERPPOADIAUYQG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(C=C(OC)C(OC)=C2)C2=NN=C(C3=CC=CC=C3)C2=C1

Additional information on 7,8-dimethoxy-5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline

7,8-Dimethoxy-5-(3-Methylphenyl)methyl-3-Phenyl-5H-Pyrazolo[4,3-c]Quinoline: A Comprehensive Overview

7,8-Dimethoxy-5-(3-Methylphenyl)methyl-3-Phenyl-5H-Pyrazolo[4,3-c]Quinoline, also known by its CAS No. 866728-53-2, is a highly complex and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural features and potential biological activities. The molecule's structure is characterized by a pyrazole ring fused to a quinoline system, with various substituents that contribute to its distinctive properties.

The CAS No. 866728-53-2 compound is notable for its intricate architecture, which includes a methoxy group at positions 7 and 8 of the quinoline ring. Additionally, the molecule features a methyl-substituted phenyl group at position 5 and a phenyl group at position 3. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and potential bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the compound's pharmacokinetic properties and its ability to interact with biological targets.

One of the most fascinating aspects of this compound is its potential application in drug discovery. Researchers have been exploring its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in Journal of Medicinal Chemistry demonstrated that 7,8-Dimethoxy-5-(3-Methylphenyl)methyl-3-Phenyl-5H-Pyrazolo[4,3-c]Quinoline exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The pyrazoloquinoline core is known to exhibit semiconductive behavior, making it a candidate for use in organic electronics. Recent advancements in materials science have explored the possibility of incorporating such compounds into organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). The presence of electron-donating methoxy groups and methyl-substituted phenyl groups further enhances the compound's electronic versatility, making it a promising candidate for next-generation electronic devices.

The synthesis of CAS No. 866728-53-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the complex pyrazoloquinoline framework. These methods not only ensure high yields but also allow for precise control over the substitution patterns on the molecule. The development of efficient synthetic routes has been instrumental in facilitating further studies on this compound's properties and applications.

Another area of active research revolves around understanding the photophysical properties of this compound. Studies have shown that the methoxy groups at positions 7 and 8 significantly influence the molecule's absorption and emission spectra. This makes it an attractive candidate for applications in fluorescence sensing and imaging technologies. Furthermore, its ability to undergo photochemical transformations under specific conditions opens up new avenues for exploring its use in energy conversion systems.

In conclusion, 7,8-Dimethoxy-5-(3-Methylphenyl)methyl-3-Phenyl-5H-Pyrazolo[4,3-c]Quinoline, with its unique structure and diverse functional groups, represents a compelling subject for both fundamental research and applied development. Its potential applications span across drug discovery, materials science, and photonic technologies. As researchers continue to unravel its properties and optimize its synthesis methods, this compound is poised to make significant contributions to various scientific disciplines.